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Compound of Interest

2-(4-Hydroxy-3-
Compound Name:

methylphenyl)acetic acid

Cat. No.: B1343339

Technical Guide: 2-(4-Hydroxy-3-
methylphenyl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(4-Hydroxy-3-
methylphenyl)acetic acid, a significant organic compound with potential applications in
biomedical research. This document outlines its chemical properties, potential synthesis
methodologies, and known biological activities, presenting the information in a structured
format for ease of reference and use in a research and development setting.

Core Compound Data

2-(4-Hydroxy-3-methylphenyl)acetic acid, also known as 4-Hydroxy-3-methylphenylacetic
acid, is a derivative of phenylacetic acid.[1][2] Its fundamental properties are summarized in the
table below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1343339?utm_src=pdf-interest
https://www.benchchem.com/product/b1343339?utm_src=pdf-body
https://www.benchchem.com/product/b1343339?utm_src=pdf-body
https://www.benchchem.com/product/b1343339?utm_src=pdf-body
https://www.biosynth.com/p/FH67484/29121-56-0-2-4-hydroxy-3-methylphenylacetic-acid
https://www.benchchem.com/es/product/b1343339
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 29121-56-0 [11[2]
Molecular Formula CoH1003 [1]
Molecular Weight 166.17 g/mol [1]

Boiling Point 346 °C [1]

Flash Point 177.3°C [1]

Synthesis and Manufacturing

While a specific, detailed experimental protocol for the synthesis of 2-(4-Hydroxy-3-
methylphenyl)acetic acid is not extensively documented in publicly available literature, its
structure suggests that it can be prepared through established organic synthesis routes for
substituted phenylacetic acids. One plausible approach involves a palladium-catalyzed Suzuki
coupling reaction, a common method for creating carbon-carbon bonds.[2]

A potential synthetic workflow could involve the coupling of a protected 4-hydroxy-3-
methylphenyl boronic acid with a suitable two-carbon building block, followed by deprotection
to yield the final product. The choice of catalyst, solvent, base, and reaction conditions would
be critical for optimizing the yield and purity of the final compound.[2]

Below is a conceptual workflow for a possible synthesis route.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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